2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid

• CAS: 2090303-05-0
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• SMILES: CCC1CN(CCC1O)CC(=O)O
• InChI: InChI=1S/C9H17NO3/c1-2-7-5-10(6-9(12)13)4-3-8(7)11/h7-8,11H,2-6H2,1H3,(H,12,13)
• InChIKey: GALIOOCATPCNQN-UHFFFAOYSA-N

2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid (CAS 2090303-05-0) is a substituted piperidine-acetic acid derivative. In silico analysis confirms a molecular formula of C9H17NO3 and a molecular weight of 187.24 g/mol.

Evidence-Based Procurement of 2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid (CAS 2090303-05-0): A Critical Data Gap Analysis

2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid (CAS 2090303-05-0) is a substituted piperidine-acetic acid derivative. In silico analysis confirms a molecular formula of C9H17NO3 and a molecular weight of 187.24 g/mol [1]. A comprehensive audit of primary research papers, patents, and authoritative chemical databases reveals a complete absence of published biological, physicochemical, or performance data for this specific compound. It is listed solely as a commercial chemical by various research supply vendors. Therefore, no baseline functional or activity profile can be established from the permitted scientific literature.

Data readiness No published biological or physicochemical data exist for this compound; all profiling starts from zero.

Characterization requirement Full de novo characterization is needed before any assay or model application.

Research stage Best suited for exploratory medicinal chemistry and first-in-class scaffold studies.

• [1] PubChem. (n.d.). 2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid. Retrieved April 17, 2026, from https://pubchem.ncbi.nlm.nih.gov/ View Source

The Risk of Class-Based Substitution: Why 2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid (CAS 2090303-05-0) Requires Individual Validation

Within the broader class of piperidine-acetic acid derivatives, even minor structural modifications can lead to profound changes in biological activity, target engagement, and physicochemical properties. For instance, in the context of CCR5 antagonism, SAR studies have shown that the introduction of a 4-hydroxy group on a piperidine scaffold is essential for achieving nanomolar potency (IC50 = 49 nM), while simple alkylation of the amine can shift potency by over an order of magnitude [1]. Similarly, research on fibrinogen receptor antagonists demonstrates that specific piperidine-acetic acid substitutions are critical for achieving oral activity and long-lasting antithrombotic effects in vivo [2]. Substituting 2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid with another commercially available analog based on a presumed 'class effect' is therefore scientifically unsound and would require de novo validation of the specific chemical entity.

Scaffold sensitivity

Reported SAR on piperidine-acetic acid derivatives shows that minor alkylation or hydroxyl changes may shift potency more than 10-fold; class-based assumptions do not transfer reliably.

No class-effect guarantee

A similar core does not ensure similar target engagement or pharmacokinetic behaviour; direct substitution without de novo validation is not supported by available evidence.

Analog data cannot be extrapolated

The closest listed analog, 2-(4-hydroxypiperidin-4-yl)acetic acid, also lacks detailed quantitative profiles, preventing any performance projection.

• [1] Lu, S. F., Chen, B., Davey, D., Dunning, L., Jaroch, S., May, K., ... & Ye, B. (2007). CCR5 receptor antagonists: discovery and SAR of novel 4-hydroxypiperidine derivatives. Bioorganic & Medicinal Chemistry Letters, 17(7), 1883-1887. View Source
• [2] Eldred, C. D., Evans, B., Hindley, S., Judkins, B. D., Kelly, H. A., Kitchin, J., ... & Wheatcroft, J. R. (1994). Orally active non-peptide fibrinogen receptor (GpIIb/IIIa) antagonists: identification of 4-[4-[4-(aminoiminomethyl)phenyl]-1-piperazinyl]-1-piperidineacetic acid as a long-acting, broad-spectrum antithrombotic agent. Journal of Medicinal Chemistry, 37(23), 3882-3885. View Source

Quantitative Differentiators for 2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid (CAS 2090303-05-0): Analysis of Available Data

Critical Notice: Absence of Verifiable Performance Data for Direct Comparison

Following a rigorous and exhaustive search of the mandatory, high-credibility source types (primary research papers, patents, and authoritative databases such as PubChem and ChEMBL), zero direct or comparative quantitative data points could be identified for 2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid. The compound is not the subject of any known structure-activity relationship (SAR) study, biological assay, or patent claim. Its only publicly verifiable data are its molecular formula (C9H17NO3) and molecular weight (187.24 g/mol), which are identical to its isomer 2-[2-(methoxymethyl)piperidin-1-yl]acetic acid . Consequently, there is no empirical basis to claim any differentiation in terms of potency, selectivity, solubility, stability, or in vivo performance compared to even the closest structural analog, 2-(4-Hydroxypiperidin-4-yl)acetic acid. This evidentiary void constitutes the primary differentiator: it is an entirely uncharacterized entity for research applications.

Characterization status

Data to verify

No functional, binding, or property data available in primary literature, patents, or authoritative databases.

Requires complete de novo experimental characterization

Molecular identity confirmed only by in silico prediction (C₉H₁₇NO₃, MW 187.24)

Evidence Dimension	Functional or Physicochemical Characterization
Target Compound Data	Not available in permitted primary sources.
Comparator Or Baseline	2-(4-Hydroxypiperidin-4-yl)acetic acid (a close analog): Limited biological data; mentioned as a potential building block in medicinal chemistry, but similarly lacking detailed quantitative characterization in the public domain.
Quantified Difference	Cannot be calculated; both compounds lack quantitative data in the core scientific literature.
Conditions	Assay / model / system context: N/A

Why This Matters

This matters for procurement because purchasing this compound constitutes an investment in a completely uncharacterized chemical space, requiring full de novo characterization and carrying all associated risks and resource requirements.

Valid Application Scenarios for Procuring 2-(3-Ethyl-4-hydroxypiperidin-1-yl)acetic acid (CAS 2090303-05-0) Given Data Scarcity

Scenario 1: Proprietary Medicinal Chemistry Exploration and Screening

The primary valid use case is as a novel, proprietary chemical entity in an exploratory medicinal chemistry program. Its undefined biological profile offers an opportunity for first-in-class SAR studies around the 3-ethyl-4-hydroxy substitution pattern on a piperidine-acetic acid scaffold. This scenario is driven by the lack of prior art, as demonstrated by the complete absence of this compound in any patent or primary research publication.

Scenario 2: Development of Novel Analytical Methods and Synthetic Routes

Procurement is justified for developing and validating new synthetic pathways or analytical methods (e.g., LC-MS, NMR) for this specific subclass of heterocycles. The compound serves as a unique, well-defined reference standard for establishing retention times, fragmentation patterns, or spectral fingerprints, which are essential for future work on similar but uncharacterized molecules.

Scenario 3: Target Identification and Chemical Probe Development

This compound can be procured for use in high-throughput phenotypic or target-based screens, including chemoproteomics and affinity-based protein profiling, to identify a novel biological target. The absence of a known mechanism of action (MOA) allows researchers to use this compound as a starting point for discovering a new target or pathway, thereby generating original intellectual property and high-impact publications.

Application

Selection Property

Validation Focus

Proprietary medicinal chemistry screening

Novel scaffold with uncharacterized biological profile

De novo SAR and target engagement profiling

Analytical method development

Well-defined reference standard for LC-MS, NMR

Retention time, fragmentation pattern, and spectral fingerprint establishment

Target identification / chemical probe

Undefined mechanism of action

Phenotypic screening and chemoproteomic target deconvolution